Cas no 1283851-22-8 (5-(2-Fluorophenyl)-2-methyl-1H-imidazole)

• Product Name: 5-(2-Fluorophenyl)-2-methyl-1H-imidazole
• CAS No: 1283851-22-8
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• MDL: MFCD32202828
• CID: 5521229
• Update Time: 2026-03-10

5-(2-Fluorophenyl)-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(2-fluorophenyl)-2-methyl-
• 5-(2-Fluorophenyl)-2-methyl-1H-imidazole

• MDL： MFCD32202828
• Inchi： 1S/C10H9FN2/c1-7-12-6-10(13-7)8-4-2-3-5-9(8)11/h2-6H,1H3,(H,12,13)
• InChI Key： OEFXPJNLNZAYGN-UHFFFAOYSA-N
• SMILES： C1(C)NC(C2=CC=CC=C2F)=CN=1

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 383.9±17.0 °C(Predicted)
• pka: 13.16±0.10(Predicted)

Additional information on 5-(2-Fluorophenyl)-2-methyl-1H-imidazole

5-(2-Fluorophenyl)-2-methyl-1H-imidazole: A Comprehensive Overview

5-(2-Fluorophenyl)-2-methyl-1H-imidazole, identified by the CAS number CAS No. 1283851-22-8, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the imidazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The presence of a fluorine atom at the 2-position of the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule for research and development.

The synthesis of 5-(2-Fluorophenyl)-2-methyl-1H-imidazole typically involves multi-step reactions, often utilizing Suzuki coupling or other cross-coupling techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored green chemistry approaches to minimize environmental impact during the manufacturing process.

In terms of physical properties, 5-(2-Fluorophenyl)-2-methyl-1H-imidazole exhibits a melting point of approximately 160°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

The biological activity of this compound has been extensively studied. Recent research highlights its role as a potent inhibitor of certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, studies have demonstrated its ability to modulate ion channels, suggesting applications in the treatment of neurological disorders. Preclinical trials have shown favorable pharmacokinetic profiles, with moderate bioavailability and low toxicity in animal models.

In the field of materials science, 5-(2-Fluorophenyl)-2-methyl-1H-imidazole has been incorporated into polymer matrices to enhance thermal stability and mechanical properties. Its ability to act as a coordinating ligand has also led to its use in catalysis, particularly in transition metal-catalyzed reactions.

The environmental impact of this compound has been evaluated under various regulatory frameworks. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, posing minimal risk to aquatic ecosystems. Regulatory agencies have classified it as a low hazard substance, provided proper handling and disposal protocols are followed.

In conclusion, 5-(2-Fluorophenyl)-2-methyl-1H-imidazole (CAS No. 1283851-22-8) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations.